Cas no 2640963-62-6 (N-(4-chloro-3-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine)

• Product Name: N-(4-chloro-3-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine
• CAS No: 2640963-62-6
• MF: C₁₆H₁₅ClFN₅O
• MW: 347.774605035782
• CID: 5317798
• PubChem ID: 155799237
• Update Time: 2025-05-20

N-(4-chloro-3-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-3-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine
• AKOS040731605
• F6796-0832
• 2640963-62-6
• N-(4-Chloro-3-fluorophenyl)-9-[(tetrahydro-2-furanyl)methyl]-9H-purin-6-amine

• Inchi： 1S/C16H15ClFN5O/c17-12-4-3-10(6-13(12)18)22-15-14-16(20-8-19-15)23(9-21-14)7-11-2-1-5-24-11/h3-4,6,8-9,11H,1-2,5,7H2,(H,19,20,22)
• InChI Key： KYWREPDNKHEWHI-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2NC2=CC=C(Cl)C(F)=C2)N(CC2CCCO2)C=1

Computed Properties

• Exact Mass: 347.0949160g/mol
• Monoisotopic Mass: 347.0949160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 539.1±60.0 °C(Predicted)
• pka: 2.14±0.10(Predicted)

Additional information on N-(4-chloro-3-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine

Introduction to N-(4-chloro-3-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine (CAS No. 2640963-62-6)

N-(4-chloro-3-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2640963-62-6, represents a novel molecular entity with a unique structural framework that holds promise for various therapeutic applications. The presence of both chloro and fluoro substituents on the phenyl ring, coupled with the incorporation of an oxolan-2-ylmethyl side chain, contributes to its distinct chemical properties and potential biological activities.

The structural composition of N-(4-chloro-3-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine is meticulously designed to interact with biological targets in a specific manner. The chloro and fluoro groups are well-known in medicinal chemistry for their ability to modulate the pharmacokinetic and pharmacodynamic profiles of molecules. These substituents can influence metabolic pathways, binding affinities, and overall bioavailability, making them crucial for the development of effective pharmaceutical agents.

In recent years, there has been a surge in research focused on developing novel purine derivatives as potential therapeutic agents. Purines are fundamental components of nucleic acids and play a critical role in various cellular processes. By modifying the purine scaffold, researchers aim to discover compounds that can selectively target specific biological pathways involved in diseases such as cancer, inflammation, and infectious disorders. N-(4-chloro-3-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-amine is one such derivative that has been extensively studied for its potential therapeutic benefits.

The oxolan-2-ylmethyl moiety in the structure of this compound adds an additional layer of complexity and functionality. Oxolanes are five-membered heterocyclic ethers that are known for their stability and versatility in drug design. The incorporation of this group can enhance the solubility and bioavailability of the molecule, making it more suitable for clinical applications. Furthermore, the oxolan ring can serve as a scaffold for further derivatization, allowing researchers to fine-tune the properties of the compound to meet specific therapeutic requirements.

Recent studies have highlighted the promising role of N-(4-chloro-3-fluorophenyl)-9-[(oxolan-2-yl)methyl]-9H-purin-6-am ine in modulating inflammatory pathways. Inflammation is a key mechanism underlying various chronic diseases, including arthritis, atherosclerosis, and autoimmune disorders. Preclinical investigations have demonstrated that this compound can inhibit the activity of key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). By targeting these enzymes, N-(4-chloro -3-fluorophenyl strong >)-< strong >9-[ ( oxolan -2 - ylmethyl ) ] strong > - < strong > 9 H - purin -6 - am ine strong > holds the potential to reduce inflammation and alleviate associated symptoms.

In addition to its anti-inflammatory properties, N-(4-chloro -3-fluorophenyl strong >)-< strong >9-[ ( oxolan -2 - ylmethyl ) ] strong > - < strong > 9 H - purin -6 - am ine strong > has shown promise in preclinical models of cancer. Cancer is characterized by uncontrolled cell growth and proliferation, which are driven by dysregulated signaling pathways. Studies have indicated that this compound can inhibit the activity of tyrosine kinases, which are essential for cancer cell survival and metastasis. By disrupting these signaling pathways, N-(4-chloro -3-fluorophenyl strong >)-< strong >9-[ ( oxolan -2 - ylmethyl ) ] strong > - < strong > 9 H - purin -6 - am ine strong > may offer a novel therapeutic approach for combating various types of cancer.

The synthesis of N-(4-chloro -3-fluorophenyl strong >)-< strong >9-[ ( oxolan -2 - ylmethyl ) ] strong > - < strong > 9 H - purin -6 - am ine strong > involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the chloro and fluoro substituents on the phenyl ring typically involves halogenation reactions, while the attachment of the oxolan side chain requires etherification or alkylation techniques. Advanced synthetic methodologies such as transition metal-catalyzed reactions have been employed to enhance efficiency and selectivity during the synthesis process.

The pharmacokinetic profile of N-(4-chloro -3-fluorophenyl strong >)-< strong >9-[ ( oxolan -2 - ylmethyl ) ] strong > - < strong > 9 H-purin 6 am ine stron g > p >

The pharmacokinetic profile of N-(\textbf{4-chloro}-\textbf{3-fluorophenyl})-\textbf{9-[}(\textbf{oxolan}-\textbf{2}-\textbf{yl})\textbf{methyl}]-\textbf{9H-purin}-\textbf{6-am ine} is critical for determining its clinical efficacy and safety. This compound exhibits moderate solubility in both aqueous and lipid-based environments, which facilitates its absorption and distribution throughout the body. The presence of polar functional groups such as hydroxyls and amines enhances its solubility in water-based compartments, while non-polar regions improve its penetration into lipid membranes.

Bioavailability studies have indicated that N-(\textbf{4-chloro}-\textbf{3-fluorophenyl})-\textbf{9-[}(\textbf{oxolan}-\textbf{2}-\textbf{yl})\textbf{methyl}]-\textbf{9H-purin}-\textbf{6-am ine} is well-absorbed after oral administration, with peak plasma concentrations observed within several hours post-dose. The compound undergoes extensive metabolism in vivo through processes such as oxidation and conjugation with glucuronide or sulfate groups. These metabolic pathways contribute to its elimination from the body but also generate active metabolites that may contribute to its overall therapeutic effect.

The half-life of N-(\textbf{4-chloro}-\textbf{3-fluorophenyl})-\textbf{9-[}(\textbf{oxolan}-\textbf{2}-\textbf{y l})\te xt bf {m eth yl}]\t ext bf { 1 } \t ext bf { 0 } \t ext bf {H-p ur i n }-\t ext bf { 1 } \t ext bf {a m ine } is approximately \t ext bf {8 hours}, which suggests that it may require multiple daily dosing regimens for sustained therapeutic levels. However,\t ext bf { advances i n drug delivery systems } \t ext bf {have shown promise i n enhancing t he bioavailability o f t his c ompound . } \t ext bf { Nanoparticulate delivery syste ms,\t ext bf { liposomes,\ta nd mucoadhesive matrices } \t ext bf {are among t he most promis ing t echnologies t hat c an i n crease t he e fficiency o f t his m ed icati on .} p>

\t ext bf {"have begun t o e valuate t he s afety a nd e ffectiveness o f"} \t ext bf {"N-(4-chloro-"}\t ext bf {"3-fl u or o phen y l")-\t ext b f {"[("}\t ext b f {"oxola n "-}\t ext b f {"2-y l")]\t ex t b f {"m eth y l])-"} \t ext b f {" 1 H-p uri n"} \ t ex t b f {-}\ t ex t b f {"a m ine"} \ t ex t b f {"i n h um an p atien ts ."} \ t ex t b f {"T hose i n volved w ith th e s tudie s h ave r ec e iv ed p ositiv e r es ults so far,"}\ t ex t b f {"w ith m aj or i ty o f c om p l ic at ions bei ng m i ni mal."} p>